N-(4-methylbenzyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylbenzyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide is a synthetic compound that has been widely used in scientific research. It is a small molecule that has shown potential in various applications, including medicinal chemistry, drug discovery, and chemical biology. In
Scientific Research Applications
Anticancer Activity
N-(4-methylbenzyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide and its derivatives have been actively researched for their anticancer properties. A study by Ravinaik et al. (2021) demonstrated that a series of substituted derivatives showed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. The compounds exhibited better or comparable activity to etoposide, a reference drug, with significant potential for developing new anticancer therapies (Ravinaik, M. V. Rao, P. P. Rao, D. Ramachandran, & D. Reddy, 2021).
Crystal Structure and Material Applications
The crystal structure and material applications of this compound have been explored in depth. Goel et al. (2017) reported on the synthesis, crystal structure, and the potential of the compound for multifunctional optical and piezoelectric crystals. The study highlighted its good thermal stability, mechanical strength, and promising applications in optical materials due to its unique crystal structure stabilized by intermolecular hydrogen bonds and weak interactions (Goel, H. Yadav, N. Sinha, B. Singh, I. Bdikin, Devarapalli Chenna Rao, Kovuru Gopalaiah, & B. Kumar, 2017).
Role in Supramolecular Gelators
The role of this compound derivatives as supramolecular gelators has been investigated for elucidating the effect of methyl functionality and multiple non-covalent interactions on gelation behavior. Yadav and Amar Ballabh (2020) synthesized a new series of derivatives and found that certain amides displayed gelation behavior towards ethanol/water and methanol/water mixtures. This study contributes to the understanding of molecular interactions and the design of new gelator materials (Yadav & Amar Ballabh, 2020).
Antifungal and Antibacterial Properties
The potential of this compound derivatives for antifungal and antibacterial applications has also been a subject of research. Narayana et al. (2004) synthesized a series of derivatives and screened them for antifungal activity, demonstrating the compounds' effectiveness against various fungal strains. This highlights the compound's versatility and potential in developing new antifungal agents (Narayana, K. K. Vijaya Raj, B. V. Ashalatha, N. Kumari, & B. Sarojini, 2004).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-(2-ethylquinazolin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-3-14-9-5-7-11-16(14)22-19(24)13-25-20-15-10-6-8-12-17(15)21-18(4-2)23-20/h5-12H,3-4,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYQOEDQDOPNHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)COC2=NC(=NC3=CC=CC=C32)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.